N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-2-methylbenzamide

• IUPAC Name: N-[(3,4-dimethylphenyl)-pyridin-3-ylmethyl]-2-methylbenzamide
• InChI: InChI=1S/C22H22N2O/c1-15-10-11-18(13-17(15)3)21(19-8-6-12-23-14-19)24-22(25)20-9-5-4-7-16(20)2/h4-14,21H,1-3H3,(H,24,25)
• InChI Key: FXMTUAHDMXGWCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C2=CN=CC=C2)NC(=O)C3=CC=CC=C3C)C
• Molecular Formula: C22H22N2O
• Molecular Weight: 330.4 g/mol

Description

N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-2-methylbenzamide is an organic compound that belongs to the class of aromatic anilides This compound is characterized by the presence of a benzamide group substituted with a 3,4-dimethylphenyl and a pyridin-3-ylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-2-methylbenzamide typically involves the reaction of 3,4-dimethylbenzyl chloride with pyridine-3-carboxaldehyde, followed by the condensation with 2-methylbenzoyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. it is likely that similar synthetic routes are employed on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms may be explored to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-2-methylbenzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of nitro, sulfonyl, or halogenated derivatives.

Scientific Research Applications

N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-2-methylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe in molecular biology studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-2-methylbenzamide involves its interaction with specific molecular targets. It is known to bind to certain enzymes and receptors, modulating their activity. The compound may inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways related to cell growth and proliferation .

Comparison with Similar Compounds

Similar Compounds

• N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide
• N,N′-Di(pyridine-4-yl)-pyridine-3,5-dicarboxamide

Uniqueness

N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-2-methylbenzamide is unique due to its specific substitution pattern on the aromatic rings, which imparts distinct chemical and biological properties. Its ability to interact with multiple molecular targets makes it a versatile compound for various research applications .